Cas no 380187-39-3 (1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid,6-(4-methoxyphenyl)-3-methyl-1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid,6-(4-methoxyphenyl)-3-methyl-1-phenyl-
• CAS No: 380187-39-3
• MF: C₂₁H₁₇N₃O₃
• MW: 359.377984762192
• CID: 1487307
• PubChem ID: 2380356
• Update Time: 2025-06-10

1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid,6-(4-methoxyphenyl)-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid,6-(4-methoxyphenyl)-3-methyl-1-phenyl-
• AB00711140-01
• Oprea1_116426
• 6-(4-methoxyphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-(4-Methoxy-phenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• CS-0218392
• 380187-39-3
• 6-(4-methoxyphenyl)-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• AKOS034448140
• 6-(4-methoxyphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• G25897
• Z55869093
• EN300-00836

• Inchi： 1S/C21H17N3O3/c1-13-19-17(21(25)26)12-18(14-8-10-16(27-2)11-9-14)22-20(19)24(23-13)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,25,26)
• InChI Key： QJWDWQLZCIKSHY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC(=CC=2)OC)N=C2C=1C(C)=NN2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 359.12711
• Monoisotopic Mass: 359.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.24

Additional information on 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid,6-(4-methoxyphenyl)-3-methyl-1-phenyl-

1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(4-methoxyphenyl)-3-methyl-1-phenyl- (CAS No. 380187-39-3)

1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(4-methoxyphenyl)-3-methyl-1-phenyl- (CAS No. 380187-39-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and therapeutic applications. The structure of this compound features a pyrazolopyridine core functionalized with a 4-methoxyphenyl group at the 6-position, a methyl group at the 3-position, and a phenyl group at the 1-position. These substituents contribute to its unique chemical and biological properties.

The pyrazolopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets, including enzymes, receptors, and ion channels. 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(4-methoxyphenyl)-3-methyl-1-phenyl- has been extensively studied for its potential as a lead compound in drug discovery. Recent research has highlighted its activity against several important targets, such as kinases, G protein-coupled receptors (GPCRs), and nuclear receptors.

In the context of kinase inhibition, 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(4-methoxyphenyl)-3-methyl-1-phenyl- has shown promising results in inhibiting specific kinases involved in cancer signaling pathways. Kinases play a crucial role in cell proliferation and survival, making them attractive targets for cancer therapy. Studies have demonstrated that this compound can selectively inhibit certain kinases, thereby disrupting the signaling pathways that drive tumor growth and metastasis. This selective inhibition is particularly valuable in reducing off-target effects and improving the therapeutic index of potential drugs.

Beyond kinase inhibition, 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(4-methoxyphenyl)-3-methyl-1-phenyl- has also been investigated for its activity against GPCRs. GPCRs are a large family of membrane receptors that mediate a wide range of physiological processes. The ability of this compound to modulate GPCRs suggests its potential in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. Preclinical studies have shown that it can act as an agonist or antagonist at specific GPCR subtypes, offering a flexible platform for developing targeted therapies.

Nuclear receptors are another important class of targets for 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(4-methoxyphenyl)-3-methyl-1-phenyl-. These receptors regulate gene expression by binding to specific DNA sequences and modulating transcriptional activity. The compound's ability to interact with nuclear receptors has been explored in the context of endocrine disorders and cancer. Research has indicated that it can modulate the activity of certain nuclear receptors involved in hormone signaling pathways, potentially leading to new treatments for hormone-dependent cancers and metabolic disorders.

The chemical synthesis of 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(4-methoxyphenyl)-3-methyl-1-phenyl- involves several steps that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group manipulations to introduce the desired substituents. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both academic research and industrial drug development.

In terms of pharmacokinetics and pharmacodynamics, 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(4-methoxyphenyl)-3-methyl-1-phenyl- exhibits favorable properties that make it suitable for further development as a therapeutic agent. Its solubility and stability are key factors that influence its bioavailability and efficacy in vivo. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for successful clinical translation.

Recent clinical trials have begun to evaluate the safety and efficacy of 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(4-methoxyphenyl)-3-methyl-1-phenyl-. Early results from phase I trials have demonstrated its safety at various dose levels with minimal adverse effects. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-(4-methoxyphenyl)-3-methyl-1-phenyl-) (CAS No. 380187-39-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive lead compound for developing new therapies targeting kinases, GPCRs, and nuclear receptors. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the quest for innovative treatments.